(4R,12aS)-7-(benzyloxy)-4-methyl-3,4-dihydro-2H-[1,3]oxazino[3,2-d]pyrido[1,2-a]pyrazine-6,8(12H,12aH)-dione

Specification

• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (3S,7R)-7-methyl-11-phenylmethoxy-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione
• Standard InChI: InChI=1S/C19H20N2O4/c1-13-8-10-24-16-11-20-9-7-15(22)18(17(20)19(23)21(13)16)25-12-14-5-3-2-4-6-14/h2-7,9,13,16H,8,10-12H2,1H3/t13-,16+/m1/s1
• Standard InChI Key: RKBQZLDTEMFMCE-CJNGLKHVSA-N
• Isomeric SMILES: C[C@@H]1CCO[C@@H]2N1C(=O)C3=C(C(=O)C=CN3C2)OCC4=CC=CC=C4
• SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C=CN3C2)OCC4=CC=CC=C4
• Canonical SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C=CN3C2)OCC4=CC=CC=C4

Introduction

Chemical Structure and Nomenclature

Structural Characteristics

The compound features a fused tricyclic system comprising a pyrido[1,2-a]pyrazine core, a 1,3-oxazino ring, and a benzyloxy substituent. The (4R,12aS) configuration denotes stereochemical specificity at the 4th and 12a positions, critical for its biological interactions. The benzyloxy group at position 7 enhances solubility and modulates electronic effects, while the methyl group at position 4 contributes to steric stabilization.

Systematic Nomenclature

According to IUPAC guidelines, the name reflects the fusion of rings and substituents:

• Pyrido[1,2-a]pyrazine: A bicyclic system with a pyridine fused to a pyrazine.

• 1,3-Oxazino[3,2-d]: An oxazine ring fused at the 3,2-d position of the pyrido-pyrazine core.

• Substituents: The 7-(benzyloxy) and 4-methyl groups, along with dione functional groups at positions 6 and 8, complete the structure.

Synthesis and Production

Synthetic Routes

While detailed synthetic protocols remain proprietary, the compound is synthesized via multi-step organic reactions, likely involving:

• Cyclization: Metal-catalyzed or acid-mediated cyclization to form the oxazino-pyrido-pyrazine core.

• Stereoselective Functionalization: Asymmetric catalysis or chiral auxiliaries to establish the (4R,12aS) configuration.

• Benzyloxy Introduction: Nucleophilic aromatic substitution or protecting group strategies to install the 7-benzyloxy moiety.

Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{19}\text{H}_{20}\text{N}_{2}\text{O}_{4}$
Molecular Weight	340.373 g/mol
CAS Number	1206102-09-1
logP	3.40 (predicted)
Hydrogen Bond Acceptors	6
Polar Surface Area	41.47 Ų

The compound’s moderate logP suggests balanced lipophilicity, facilitating membrane permeability while retaining aqueous solubility. The polar surface area aligns with bioavailability requirements for oral drugs.

Pharmaceutical Applications

Role in Dolutegravir Synthesis

As a penultimate intermediate, the compound undergoes:

• Deprotection: Removal of the benzyloxy group via hydrogenolysis.

• Integration into Dolutegravir: Coupling with a metal-chelating fragment to form the final HIV integrase inhibitor.

Structure-Activity Relationship (SAR)

• Stereochemistry: The (4R,12aS) configuration is essential for binding to HIV integrase, with enantiomeric impurities reducing efficacy by >90%.

• Benzyloxy Group: Enhances metabolic stability compared to hydroxyl analogs, prolonging half-life in vivo.

Biological and Pharmacological Profile

Antiviral Activity

While primarily an intermediate, structural analogs in the pyrazino[1,2-a]indole class exhibit:

• HIV-1 Inhibition: IC$_{50}$ values <10 nM for integrase strand transfer inhibition.

• Resistance Profile: Reduced susceptibility to common resistance mutations (e.g., Q148K).

Toxicology

No direct data exists for this compound, but Dolutegravir’s safety profile (LD$_{50}$ >2000 mg/kg in rats) suggests low acute toxicity for intermediates.

Future Directions

• Process Optimization: Continuous flow synthesis to reduce costs and waste.

• Derivatization Studies: Exploring anti-cancer or anti-infective applications beyond HIV.